molecular formula C10H10BrNO B1273402 3-Bromo-1-phenylpyrrolidin-2-one CAS No. 77868-83-8

3-Bromo-1-phenylpyrrolidin-2-one

Cat. No. B1273402
CAS RN: 77868-83-8
M. Wt: 240.1 g/mol
InChI Key: OXRJWDQGHVJQAU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Bromo-1-phenylpyrrolidin-2-one is a chemical compound that has been the subject of various studies due to its potential applications in pharmaceutical sciences and agrochemistry. It is a brominated pyrrolidine derivative that can serve as a building block for the synthesis of other chemical entities.

Synthesis Analysis

The synthesis of this compound derivatives has been explored through different methods. One approach involves the bromoaminocyclization of 1,2-disubstituted olefinic amides catalyzed by amino-thiocarbamate, leading to the formation of 2-substituted 3-bromopyrrolidines, which can be further converted into dihydropyrroles and 2-substituted pyrrolidines . Another method includes the transformation of S-(1-phenylpyrrolidin-2-on-3-yl)isothiuronium bromides into substituted thiazolidin-4-ones, which involves a base-catalyzed reaction with a non-linear Brønsted dependence .

Molecular Structure Analysis

The molecular structure of this compound and its derivatives can be characterized by various spectroscopic methods. For instance, the X-ray structure characterization of related compounds, such as antipyrine derivatives, has been performed, revealing the presence of hydrogen bonds and other intermolecular interactions that stabilize the crystal packing . These structural analyses are crucial for understanding the reactivity and potential applications of the compound.

Chemical Reactions Analysis

The chemical reactivity of this compound derivatives includes their ability to undergo further chemical transformations. For example, the synthesis of 3-halopyrroles from 2-aryl-1-pyrrolines through α,α-dihalogenation with N-halosuccinimides followed by base-induced monodehydrohalogenation is one such reaction . This demonstrates the versatility of this compound as a precursor for synthesizing various halogenated pyrroles.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound derivatives are influenced by their molecular structure. The solubility behavior of related compounds, such as triorganotin bromides, can vary significantly depending on the substituents present, which affects their potential use in different applications . Additionally, the regioselective synthesis of 3-trifluoromethylpyrroles from N-acyl α-amino acids and 2-bromo-3,3,3-trifluoropropene indicates the influence of electronic nature and size of substituents on the properties of the resulting compounds .

Scientific Research Applications

Bromodomain Inhibitors

3-Bromo-1-phenylpyrrolidin-2-one derivatives are explored in the design of bromodomain inhibitors. A study by Hilton-Proctor et al. (2020) highlights the synthesis of structurally complex, chiral compounds from 4-phenyl substituted analogues, showing improved affinity as inhibitors of bromodomain-containing protein 4, which has implications in gene regulation and cancer therapy (Hilton-Proctor et al., 2020).

Antifungal Activity

In the realm of antimicrobial research, Cvetković et al. (2019) synthesized derivatives of this compound with significant in vitro antifungal activities against a broad spectrum of fungi, highlighting its potential as a novel fungicide (Cvetković et al., 2019).

Kinetics and Mechanism of Formation and Decomposition

A study by Sedlák et al. (2002) investigates the chemical behavior of this compound derivatives in basic mediums. The study reveals insights into the kinetics and mechanisms of formation and decomposition, crucial for understanding its reactivity and stability (Sedlák et al., 2002).

Building Blocks in Organic Synthesis

Westerlund et al. (2001) investigated this compound analogues as building blocks in organic synthesis. Their research provides insights into the compound’s reactions with primary amines and its utility in the synthesis of aza-heterocycles and carbocycles (Westerlund et al., 2001).

Safety and Hazards

The safety information for “3-Bromo-1-phenylpyrrolidin-2-one” includes hazard statements such as H315, H319, and H335, indicating that it causes skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and rinsing cautiously with water for several minutes in case of eye contact .

properties

IUPAC Name

3-bromo-1-phenylpyrrolidin-2-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H10BrNO/c11-9-6-7-12(10(9)13)8-4-2-1-3-5-8/h1-5,9H,6-7H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OXRJWDQGHVJQAU-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(C(=O)C1Br)C2=CC=CC=C2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H10BrNO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80392733
Record name 3-bromo-1-phenylpyrrolidin-2-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80392733
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

240.10 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

77868-83-8
Record name 3-bromo-1-phenylpyrrolidin-2-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80392733
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name (�±)-3-Bromo-1-phenyl-2-pyrrolidinone
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

To a suspension of phenylamine L (465 mg, 5.0 mmol) and potassium phosphate (530 mg, 2.5 mmol) in acetonitrile (20 mL) was added 2,4-dibromo-butyryl chloride III (1.32 g, 5.0 mmol) at 0° C. The mixture was brought to rt and stirred for 1 hr. Then NaOH (1 mL, 50% aqueous solution) was added, and the mixture was stirred overnight. After the mixture was filtered, the solid was washed with acetonitrile (10 mL), and the combined filtrate was concentrated. The residue was purified by column chromatography (eluate: EtOAc/petroleum ether from 1/5 to 1/3) to afford 3-bromo-1-phenyl-pyrrolidin-2-one LI as white solid.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
530 mg
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
1.32 g
Type
reactant
Reaction Step Two
Name
Quantity
1 mL
Type
reactant
Reaction Step Three

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-Bromo-1-phenylpyrrolidin-2-one
Reactant of Route 2
Reactant of Route 2
3-Bromo-1-phenylpyrrolidin-2-one
Reactant of Route 3
Reactant of Route 3
3-Bromo-1-phenylpyrrolidin-2-one
Reactant of Route 4
3-Bromo-1-phenylpyrrolidin-2-one
Reactant of Route 5
Reactant of Route 5
3-Bromo-1-phenylpyrrolidin-2-one
Reactant of Route 6
Reactant of Route 6
3-Bromo-1-phenylpyrrolidin-2-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.